Cas no 630121-86-7 (tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydropyrrole-1-carboxylate)

• Product Name: tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydropyrrole-1-carboxylate
• CAS No: 630121-86-7
• MF: C₁₀H₁₄F₃NO₅S
• MW: 317.282072544098
• MDL: MFCD23135802
• CID: 1038345
• PubChem ID: 59648037
• Update Time: 2025-08-05

tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydropyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(((trifluoromethyl)sulfonyl)oxy)-2,5-dihydro-1H-pyrrole-1-carboxylate
• tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydro-1H-pyrrole-1-carboxylate
• tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydropyrrole-1-carboxylate
• Tert-butyl3-(trifluoromethylsulfonyloxy)-2H-pyrrole-1(5H)-carboxylate
• SY108506
• 1-Boc-3-[[(trifluoromethyl)sulfonyl]oxy]-2,5-dihydropyrrole
• tert-Butyl3-(((trifluoromethyl)sulfonyl)oxy)-2,5-dihydro-1H-pyrrole-1-carboxylate
• CS-W006777
• AKOS016001937
• tert-Butyl 3-[(trifluoromethanesulfonyl)oxy]-2,5-dihydro-1H-pyrrole-1-carboxylate
• 1-N-Boc-3-(((trifluoromethyl)sulfonyl)oxy)-2,5-dihydro-1H-pyrrole
• Tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydropyrrole
• 630121-86-7
• TERT-BUTYL 3-(TRIFLUOROMETHYLSULFONYLOXY)-2H-PYRROLE-1(5H)-CARBOXYLATE
• DB-335645
• 3-trifluoromethanesulfonyloxy-2,5-dihydro-pyrrole-1-carboxylic acid tert-butyl ester
• tert-butyl 3-{[(trifluoromethyl)sulfonyl]oxy}-2,5-dihydro-1H-pyrrole-1-carboxylate
• MFCD23135802
• A868271
• SCHEMBL612208
• DTXSID70732588
• AS-32952
• TERT-BUTYL 3-(TRIFLUOROMETHANESULFONYLOXY)-2,5-DIHYDROPYRROLE-1-CARBOXYLATE

• MDL： MFCD23135802
• Inchi： 1S/C10H14F3NO5S/c1-9(2,3)18-8(15)14-5-4-7(6-14)19-20(16,17)10(11,12)13/h4H,5-6H2,1-3H3
• InChI Key： FXWRRWKJFCPRBG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CCN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 317.05400
• Monoisotopic Mass: 317.05447821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• PSA: 81.29000
• LogP: 3.00590

tert-butyl 3-(trifluoromethylsulfonyloxy)-2,5-dihydropyrrole-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrroline carboxylic acids and derivatives Pyrroline carboxylic acids